Cas no 31843-67-1 (1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide)
31843-67-1 structure
Product Name:1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide
CAS No:31843-67-1
MF:C8H12N4O5
MW:244.204681396484
MDL:MFCD33020516
CID:317440
PubChem ID:21821194
Update Time:2025-04-19
1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carboxamide,1-b-D-ribofuranosyl-
- 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]triazole-4-carboxamide
- AC1L6YDT
- NSC178836
- SureCN6676403
- 1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide
- NSC-178836
- 31843-67-1
- DTXSID50306660
- SCHEMBL6676403
-
- MDL: MFCD33020516
- Inchi: 1S/C8H12N4O5/c9-7(16)3-1-12(11-10-3)8-6(15)5(14)4(2-13)17-8/h1,4-6,8,13-15H,2H2,(H2,9,16)
- InChI Key: LESHQDQAGXBXIL-UHFFFAOYSA-N
- SMILES: O1C(C(C(C1CO)O)O)N1C=C(C(N)=O)N=N1
Computed Properties
- Exact Mass: 244.08086
- Monoisotopic Mass: 244.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 144Ų
Experimental Properties
- Density: 2.08
- Boiling Point: 697.9°Cat760mmHg
- Flash Point: 375.9°C
- Refractive Index: 1.823
- PSA: 143.72
- LogP: -2.31120
1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26621639-1g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95% | 1g |
$1282.0 | 2023-09-12 | |
| Enamine | EN300-26621639-5g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95% | 5g |
$3718.0 | 2023-09-12 | |
| Enamine | EN300-26621639-10g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95% | 10g |
$5514.0 | 2023-09-12 | |
| Enamine | EN300-26621639-0.05g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95.0% | 0.05g |
$298.0 | 2025-03-20 | |
| Enamine | EN300-26621639-0.1g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95.0% | 0.1g |
$445.0 | 2025-03-20 | |
| Enamine | EN300-26621639-0.25g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95.0% | 0.25g |
$634.0 | 2025-03-20 | |
| Enamine | EN300-26621639-0.5g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95.0% | 0.5g |
$1000.0 | 2025-03-20 | |
| Enamine | EN300-26621639-1.0g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95.0% | 1.0g |
$1282.0 | 2025-03-20 | |
| Enamine | EN300-26621639-2.5g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95.0% | 2.5g |
$2513.0 | 2025-03-20 | |
| Enamine | EN300-26621639-5.0g |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,3-triazole-4-carboxamide |
31843-67-1 | 95.0% | 5.0g |
$3718.0 | 2025-03-20 |
1-(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl-1H-1,2,3-triazole-4-carboxamide Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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